Cas no 768-48-9 (2-Cyclopenten-1-one,4-(acetyloxy)-)

• Product Name: 2-Cyclopenten-1-one,4-(acetyloxy)-
• CAS No: 768-48-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 581248
• Update Time: 2025-04-23

2-Cyclopenten-1-one,4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4-(acetyloxy)-
• (4-oxocyclopent-2-en-1-yl) acetate
• 4-Acetoxy-2-cyclopenten-1-one
• (+/-)-4-Acetoxycyclopent-2-enone
• (+/-)-4-oxocyclopenten-2-yl acetate
• (4-oxo-1-cyclopent-2-enyl) acetate
• 4-acetoxycyclopent-2-en-1-one
• 4-oxo-2-cyclopentenyl-acetate

• Inchi： 1S/C7H8O3/c1-5(8)10-7-3-2-6(9)4-7/h2-3,7H,4H2,1H3
• InChI Key： YNCKAQVPQJWLJW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C1)=O

Computed Properties

• Exact Mass: 140.04700

Experimental Properties

• PSA: 43.37000
• LogP: 0.44710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Cyclopenten-1-one,4-(acetyloxy)-

2-Cyclopenten-1-one,4-(acetyloxy)- (CAS No. 768-48-9): A Versatile Chemical Intermediate with Broad Applications

2-Cyclopenten-1-one,4-(acetyloxy)- (CAS No. 768-48-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This five-membered cyclic ketone derivative, featuring an acetyloxy functional group at the 4-position, serves as a valuable building block in organic synthesis. Its unique molecular structure makes it particularly useful for creating complex molecules with diverse applications.

The compound's chemical properties include a molecular formula of C7H8O3 and a molecular weight of 140.14 g/mol. As a cyclic enone derivative, it exhibits characteristic reactivity patterns that make it ideal for various synthetic transformations. The presence of both the cyclopentenone core and the acetyloxy group provides multiple sites for chemical modification, enabling the creation of numerous derivatives with tailored properties.

In recent years, researchers have focused on 2-Cyclopenten-1-one derivatives due to their potential in pharmaceutical applications. The compound's structure serves as a precursor for synthesizing biologically active molecules, including potential drug candidates for inflammation and neurological disorders. This aligns with current industry trends toward developing novel small-molecule therapeutics.

The synthetic applications of 4-(acetyloxy)-2-cyclopenten-1-one are particularly noteworthy in asymmetric synthesis. Chemists value this compound for its ability to participate in stereoselective reactions, making it crucial for producing chiral intermediates. This characteristic has become increasingly important as the demand for enantiomerically pure pharmaceuticals continues to grow.

From an industrial perspective, CAS 768-48-9 finds use in the production of specialty chemicals, including fragrances and flavoring agents. The compound's structural features contribute to the creation of complex aroma molecules, meeting the evolving needs of the food and cosmetics industries. This application has gained attention as consumers increasingly seek natural-inspired synthetic alternatives.

Recent advancements in green chemistry have explored more sustainable methods for producing 2-Cyclopenten-1-one,4-(acetyloxy)-. Researchers are investigating catalytic processes and bio-based routes to manufacture this compound, addressing the growing demand for environmentally friendly chemical production methods. These developments respond to the chemical industry's sustainability challenges and regulatory pressures.

The compound's stability and storage requirements are important considerations for industrial users. Proper handling of 4-(acetyloxy)-2-cyclopenten-1-one involves storage under inert conditions at controlled temperatures to maintain its chemical integrity. These practical aspects are frequently searched by laboratory technicians and process chemists working with this material.

Analytical characterization of 768-48-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control in both research and industrial settings, ensuring the compound meets the required purity standards for specific applications. The analytical data also helps researchers track reaction progress when using this intermediate.

In material science, derivatives of 2-Cyclopenten-1-one,4-(acetyloxy)- have shown promise in polymer chemistry. The compound's reactive sites allow for incorporation into polymer backbones or as cross-linking agents, contributing to the development of novel materials with customized properties. This application aligns with current research trends in smart materials and functional polymers.

The global market for cyclopentenone derivatives has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts note particular interest in Asia-Pacific regions, where chemical manufacturing capabilities continue to expand. This geographic trend reflects broader shifts in the global chemical industry landscape.

Safety considerations for working with CAS 768-48-9 include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when handling this material in powder or solution form. These safety protocols are essential for maintaining workplace safety standards.

Future research directions for 4-(acetyloxy)-2-cyclopenten-1-one may explore its potential in medicinal chemistry more extensively. The compound's scaffold offers opportunities for developing new therapeutic agents, particularly in areas like kinase inhibitors or protease modulators. Such applications could significantly expand its commercial importance in coming years.

For researchers sourcing 2-Cyclopenten-1-one,4-(acetyloxy)-, quality specifications typically include purity levels (often ≥95% by HPLC) and moisture content requirements. These parameters are critical for ensuring reproducible results in synthetic applications, making them frequent search topics for procurement specialists.

The compound's role in natural product synthesis deserves special mention. Many biologically active natural compounds contain structural motifs that can be accessed using 768-48-9 as a starting material. This application continues to attract interest from academic and industrial researchers alike.

As regulatory landscapes evolve, documentation for 4-(acetyloxy)-2-cyclopenten-1-one typically includes safety data sheets (SDS) and certificates of analysis. These documents are essential for compliance with international chemical management regulations and are frequently requested by end-users.

In conclusion, 2-Cyclopenten-1-one,4-(acetyloxy)- (CAS No. 768-48-9) represents a versatile and valuable chemical intermediate with wide-ranging applications across multiple industries. Its unique structural features and synthetic utility ensure its continued importance in organic chemistry and related fields. As research advances and industrial needs evolve, this compound will likely maintain its relevance in chemical synthesis and product development.